Cas no 874908-41-5 (3-Isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-Isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 874908-41-5
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• MDL: MFCD05257766
• CID: 1897948
• PubChem ID: 1503285
• Update Time: 2025-10-28

3-Isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 3-(2-methylpropyl)-1-phenyl-
• 3-Isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde
• 874908-41-5
• LS-02803
• ALBB-007499
• CS-0319285
• MFCD05257766
• AKOS000265363
• 3-(2-methylpropyl)-1-phenylpyrazole-4-carbaldehyde
• STK504570
• DB-366515
• 1-phenyl-3-isobutylpyrazole-4-carbaldehyde
• 3-(2-methylpropyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD05257766
• Inchi： 1S/C14H16N2O/c1-11(2)8-14-12(10-17)9-16(15-14)13-6-4-3-5-7-13/h3-7,9-11H,8H2,1-2H3
• InChI Key： YTPBEOKDVWZQDB-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C2C=CC=CC=2)N=C1CC(C)C

Computed Properties

• Exact Mass: 228.126263138Da
• Monoisotopic Mass: 228.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-Isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde

3-Isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde: A Comprehensive Overview

3-Isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde, identified by the CAS number 874908-41-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a pyrazole ring substituted with an isobutyl group at position 3, a phenyl group at position 1, and a carbaldehyde group at position 4. These substituents contribute to its unique chemical properties and biological functions.

The synthesis of 3-isobutyl-1-phenyl-1H-pyrazole-4-carbaldehyde involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes to optimize the synthesis, including the use of microwave-assisted reactions and catalytic systems, which have significantly improved reaction efficiency and selectivity.

The chemical structure of 3-isobutyl-1-phenyl-pyrazole-based compounds has been extensively studied using computational chemistry techniques such as density functional theory (DFT) and molecular docking. These studies have provided insights into the electronic distribution, conformational flexibility, and binding affinities of the compound towards various biological targets. For instance, computational models have revealed that the carbaldehyde group plays a critical role in hydrogen bonding interactions, which are essential for its bioactivity.

In terms of biological activity, 3-isobutyl-substituted pyrazoles have demonstrated potent anti-inflammatory, antioxidant, and anticancer properties. Recent studies have highlighted the ability of this compound to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and modulate cellular redox states.

The application of CAS No. 874908-based compounds in drug development has gained momentum due to their promising preclinical results. For example, researchers have reported that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, making it a potential candidate for anticancer therapy. Furthermore, its ability to modulate cellular signaling pathways such as MAPK/ERK and PI3K/AKT has been extensively investigated using in vitro and in vivo models.

The pharmacokinetic properties of 3-isobutyl-substituted pyrazoles have also been evaluated in preclinical studies. These studies indicate that the compound has favorable absorption profiles and moderate bioavailability when administered orally. However, further research is required to optimize its pharmacokinetic parameters for clinical use.

In conclusion, 3-isobutyl-substituted pyrazoles represent a promising class of compounds with diverse biological activities and potential therapeutic applications. Continued research into their synthesis, structure-property relationships, and biological functions will undoubtedly contribute to the development of novel drugs targeting various diseases.